Cas no 1936572-32-5 (2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid)
2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2-hydroxyacetic acid
- EN300-657570
- 2-(1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDIN-3-YL)-2-HYDROXYACETICACID
- AKOS026739416
- 2-(1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDIN-3-YL)-2-HYDROXYACETIC ACID
- 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]-2-hydroxyacetic acid
- 2-{1-[(9h-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl}-2-hydroxyacetic acid
- 1936572-32-5
- 3-Pyrrolidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-α-hydroxy-
- 2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid
-
- Inchi: 1S/C21H21NO5/c23-19(20(24)25)13-9-10-22(11-13)21(26)27-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19,23H,9-12H2,(H,24,25)
- InChI Key: SCBUCEKJXWXOKR-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C(C(=O)O)O)C1)=O
Computed Properties
- Exact Mass: 367.14197277g/mol
- Monoisotopic Mass: 367.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 87.1Ų
Experimental Properties
- Density: 1.363±0.06 g/cm3(Predicted)
- Boiling Point: 602.3±30.0 °C(Predicted)
- pka: 3.73±0.11(Predicted)
2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-657570-0.05g |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2-hydroxyacetic acid |
1936572-32-5 | 95% | 0.05g |
$600.0 | 2023-03-12 | |
| Enamine | EN300-657570-0.1g |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2-hydroxyacetic acid |
1936572-32-5 | 95% | 0.1g |
$783.0 | 2023-03-12 | |
| Enamine | EN300-657570-0.25g |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2-hydroxyacetic acid |
1936572-32-5 | 95% | 0.25g |
$1118.0 | 2023-03-12 | |
| Enamine | EN300-657570-0.5g |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2-hydroxyacetic acid |
1936572-32-5 | 95% | 0.5g |
$1760.0 | 2023-03-12 | |
| Enamine | EN300-657570-1.0g |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2-hydroxyacetic acid |
1936572-32-5 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-657570-2.5g |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2-hydroxyacetic acid |
1936572-32-5 | 95% | 2.5g |
$4424.0 | 2023-03-12 | |
| Enamine | EN300-657570-5.0g |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2-hydroxyacetic acid |
1936572-32-5 | 95% | 5.0g |
$6545.0 | 2023-03-12 | |
| Enamine | EN300-657570-10.0g |
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-3-yl)-2-hydroxyacetic acid |
1936572-32-5 | 95% | 10.0g |
$9704.0 | 2023-03-12 | |
| 1PlusChem | 1P01BKSG-50mg |
2-(1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDIN-3-YL)-2-HYDROXYACETIC ACID |
1936572-32-5 | 95% | 50mg |
$804.00 | 2024-06-17 | |
| 1PlusChem | 1P01BKSG-100mg |
2-(1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PYRROLIDIN-3-YL)-2-HYDROXYACETIC ACID |
1936572-32-5 | 95% | 100mg |
$1030.00 | 2024-06-17 |
2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid
Introduction to 2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid (CAS No. 1936572-32-5)
2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid, identified by its CAS number 1936572-32-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidinyl moiety linked to a fluorenylmethoxycarbonyl (Fmoc) group, further functionalized with a hydroxyacetic acid moiety. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in medicinal chemistry.
The Fmoc (fluorenylmethoxycarbonyl) group is particularly noteworthy, as it is commonly employed in peptide synthesis as an protecting group for amino acids. However, in the context of this compound, the Fmoc moiety may serve additional purposes beyond mere protection. Its presence could influence the compound's solubility, stability, and interactions with biological targets, thereby playing a crucial role in its potential pharmacological applications.
The pyrrolidin-3-yl group is another key structural feature that contributes to the compound's complexity and functionality. Pyrrolidine derivatives are well-known for their versatility in medicinal chemistry, often serving as pharmacophores in various drug candidates. The incorporation of this group into the molecular structure suggests that 2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid may exhibit properties such as binding affinity to specific biological receptors or enzymes, which are critical for drug efficacy.
The presence of the hydroxyacetic acid moiety further enhances the compound's potential biological activity. Hydroxyacetic acid, also known as glycolic acid when in its simplest form, is a naturally occurring compound that plays a role in various metabolic pathways. Its incorporation into the molecular structure of this compound could influence its interactions with biological systems, potentially leading to novel therapeutic effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of complex organic molecules like 2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid. These tools have been instrumental in predicting how the compound might behave in different environments and how it might interact with biological targets. Such predictions are crucial for guiding experimental design and optimizing drug candidates for clinical development.
In addition to computational studies, experimental approaches such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the structure of this compound with high precision. These techniques provide detailed information about the molecular geometry, electronic distribution, and conformational preferences of 2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid, which are essential for understanding its behavior and potential applications.
The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with precise control over their structural features. The synthetic strategies employed may involve multi-step reactions that require careful optimization to ensure high yields and purity. Such synthetic methodologies are often developed through iterative experimentation and may incorporate advanced techniques such as catalysis and transition metal-mediated reactions.
From a pharmaceutical perspective, the potential applications of 2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid are diverse. Given its structural complexity and functional groups, it may serve as a lead compound for developing new drugs targeting various diseases. For instance, its ability to interact with biological receptors or enzymes could make it useful in treating conditions such as cancer, inflammation, or neurological disorders.
One particularly exciting area of research involves using this compound as a scaffold for drug design. By modifying specific parts of its structure, researchers can generate libraries of derivatives with tailored properties. These derivatives can then be screened for biological activity using high-throughput screening (HTS) technologies. This approach has been successfully employed in many drug discovery programs and holds great promise for identifying novel therapeutic agents.
The role of Fmoc groups in peptide mimetics is also an important consideration. While traditionally used for protecting amino acids during peptide synthesis, Fmoc groups can also be incorporated into peptidomimetics to enhance stability or bioavailability. The presence of an Fmoc moiety in this compound suggests that it may exhibit similar properties when used in peptide-like constructs or when designed as a peptidomimetic itself.
The hydroxyacetic acid moiety further adds to the compound's potential utility as a drug candidate. Hydroxyacids are known for their ability to participate in hydrogen bonding networks within biological systems, which can be leveraged to improve binding affinity and selectivity. This property may be particularly relevant if the compound is intended to interact with proteins or nucleic acids.
In conclusion,2-(1-[(9H-fluoren-9-yloxy)methoxy]carbonyl)pyrrolidin-3-yl)-2-hydroxyaceticacid (CAS No. 1936572-32-5) represents a promising candidate for further exploration in pharmaceutical chemistry. Its intricate structure combines multiple functional groups that suggest potential biological activity across various therapeutic areas.
1936572-32-5 (2-(1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-3-yl)-2-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)